Salviaflaside
Salviaflaside
Salviaflaside is a glycoside.
Salviaflaside is a natural product found in Perilla frutescens, Salvia deserti, and other organisms with data available.
Salviaflaside is a natural product found in Perilla frutescens, Salvia deserti, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
178895-25-5
VCID:
VC20929760
InChI:
InChI=1S/C24H26O13/c25-10-18-20(30)21(31)22(32)24(37-18)36-16-8-11(1-5-14(16)27)3-6-19(29)35-17(23(33)34)9-12-2-4-13(26)15(28)7-12/h1-8,17-18,20-22,24-28,30-32H,9-10H2,(H,33,34)/b6-3+/t17-,18-,20-,21+,22-,24-/m1/s1
SMILES:
C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O
Molecular Formula:
C24H26O13
Molecular Weight:
522.5 g/mol
Salviaflaside
CAS No.: 178895-25-5
Cat. No.: VC20929760
Molecular Formula: C24H26O13
Molecular Weight: 522.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Salviaflaside is a glycoside. Salviaflaside is a natural product found in Perilla frutescens, Salvia deserti, and other organisms with data available. |
|---|---|
| CAS No. | 178895-25-5 |
| Molecular Formula | C24H26O13 |
| Molecular Weight | 522.5 g/mol |
| IUPAC Name | (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-[4-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoyl]oxypropanoic acid |
| Standard InChI | InChI=1S/C24H26O13/c25-10-18-20(30)21(31)22(32)24(37-18)36-16-8-11(1-5-14(16)27)3-6-19(29)35-17(23(33)34)9-12-2-4-13(26)15(28)7-12/h1-8,17-18,20-22,24-28,30-32H,9-10H2,(H,33,34)/b6-3+/t17-,18-,20-,21+,22-,24-/m1/s1 |
| Standard InChI Key | DSMWJDJWYGMEBO-PRFRQLEPSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1C[C@H](C(=O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1CC(C(=O)O)OC(=O)C=CC2=CC(=C(C=C2)O)OC3C(C(C(C(O3)CO)O)O)O)O)O |
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